Cas no 4422-95-1 (1,3,5-Benzenetricarbonyl Trichloride)

• Product Name: 1,3,5-Benzenetricarbonyl Trichloride
• CAS No: 4422-95-1
• MF: C₉H₃Cl₃O₃
• MW: 265.477319955826
• MDL: MFCD00000679
• CID: 45031
• PubChem ID: 24848560
• Update Time: 2025-05-26

1,3,5-Benzenetricarbonyl Trichloride Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetricarboxylic acid chloride
• Trimesoylchloride
• Trimesic acid trichloride
• 1,3,5-benzenetricarbonyl trichloride
• 1,3,5-Benzenetricarbonyl chloride
• 1,3,5-BENZENETRICARBOXYLIC CHLORIDE
• BENZENETRICARBONYL CHLORIDE
• BENZENE-1,3,5-TRICARBONYL CHLORIDE
• BENZENE-1,3,5-TRICARBOXYLIC ACID TRICHLORIDE
• Benzene-1,3,5-tricarbonyl chloride,Trimesic acid trichloride,Trimesoyl chloride
• Trimesoyl Chloride
• benzene tricarbonyl chloride
• DTXSID7044429
• W-106207
• BP-31192
• 1,3,5-TRIS(CHLOROFORMYL)BENZENE
• NS00049299
• Q27261566
• 1,5-BENZENETRICARBONYL TRICHLORIDE
• 1,3,5-Tri(chloroformyl)benzene
• benzene-1,3,5-tricarbonyl trichloride
• 1,3,5-benzenetricarbonyltrichloride
• AKOS015890459
• 1,3,5-benzenetricarboxylic acid trichloride
• NSC82328
• NSC 82328
• 1,3,5-TRIS(CHLOROCARBONYL)BENZENE
• trimesic acid chloride
• 1,3,5-Benzenetricarbonyl trichloride, 98%
• 1,5-Benzenetricarbonyl chloride
• 1,3,5-TRIMESOYL CHLORIDE
• UNII-5866PEO79W
• DTXCID5024429
• CAS-4422-95-1
• 1,3,5-Benzene-tricarbonyl trichloride
• AM90212
• D94643
• NCGC00255811-01
• CHEMBL3182363
• 1,5-Benzenetricarboxylic chloride
• 5866PEO79W
• C9H3Cl3O3
• 1,3,5 benzene tricarbonyl chloride
• EINECS 224-594-8
• MFCD00000679
• T1262
• 1,5-Benzenetricarboxylic acid chloride
• Tox21_302180
• LS-13570
• 4422-95-1
• NSC-82328
• SCHEMBL38576
• trimesoyl trichloride
• DB-051196
• 1,3,5-Benzenetricarbonyl Trichloride

• MDL： MFCD00000679
• Inchi： 1S/C9H3Cl3O3/c10-7(13)4-1-5(8(11)14)3-6(2-4)9(12)15/h1-3H
• InChI Key： UWCPYKQBIPYOLX-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(=O)Cl)C=C(C(=O)Cl)C=1)=O
• BRN： 2940936

Computed Properties

• Exact Mass: 263.91500
• Monoisotopic Mass: 263.915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 51.2A^2

Experimental Properties

• Color/Form: Grayish yellow crystals.
• Density: 1.487 g/mL at 25 °C(lit.)
• Melting Point: 32-38 °C (lit.)
• Boiling Point: 181°C/16mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.5945-1.5965
• Solubility: decomposes
• Water Partition Coefficient: decomposition
• PSA: 51.21000
• LogP: 2.82360
• Solubility: Sensitive to moisture. It reacts violently with water.
• Sensitiveness: Moisture Sensitive

1,3,5-Benzenetricarbonyl Trichloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-22-34
• Safety Instruction： S26-S36/37/39-S45-S24/25
• FLUKA BRAND F CODES：10-19
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1,3,5-Benzenetricarbonyl Trichloride

Comprehensive Overview of 1,3,5-Benzenetricarbonyl Trichloride (CAS No. 4422-95-1): Properties, Applications, and Industry Trends

1,3,5-Benzenetricarbonyl Trichloride (CAS No. 4422-95-1), also known as trimesoyl trichloride, is a highly versatile organic compound widely utilized in advanced chemical synthesis and material science. Its molecular structure features three reactive carbonyl chloride groups attached to a benzene ring, making it a critical intermediate for polymerization and cross-linking reactions. This article delves into its physicochemical properties, industrial applications, and emerging trends aligned with sustainability and green chemistry.

The compound’s high reactivity stems from its trichloride functional groups, which facilitate condensation reactions with nucleophiles like amines or alcohols. Researchers and manufacturers value 1,3,5-Benzenetricarbonyl Trichloride for its role in producing polyamide membranes, a key component in water purification systems such as reverse osmosis (RO) filters. With global concerns over water scarcity and microplastic pollution, demand for efficient filtration technologies has surged, positioning this compound as a focal point in environmental innovation.

Beyond water treatment, CAS No. 4422-95-1 is integral to the synthesis of high-performance polymers, including aramids and polyimides. These materials are essential in aerospace, electronics, and automotive industries due to their thermal stability and mechanical strength. Recent advancements in lightweight materials for electric vehicles (EVs) have further amplified interest in derivatives of trimesoyl trichloride, aligning with the push for energy-efficient transportation solutions.

From a safety and handling perspective, 1,3,5-Benzenetricarbonyl Trichloride requires careful storage under anhydrous conditions to prevent hydrolysis. Industry best practices emphasize the use of inert atmospheres and moisture-resistant packaging, reflecting broader trends toward sustainable chemical management. Analytical techniques like FTIR spectroscopy and HPLC are routinely employed to verify purity, ensuring compliance with stringent industrial standards.

The future of 4422-95-1 lies in its adaptability to circular economy models. Researchers are exploring bio-based alternatives to traditional synthesis routes, reducing reliance on fossil feedstocks. Additionally, its potential in carbon capture technologies and smart materials underscores its relevance in addressing climate change challenges. As industries prioritize eco-friendly innovations, trimesoyl trichloride continues to evolve as a cornerstone of modern chemistry.